Eicosa-8,11,14-trien-5-ynoic acid Eicosa-8,11,14-trien-5-ynoic acid 5,6-dehydro Arachidonic acid is an analog of arachidonic acid with an acetylene in the 5,6 position. It inhibits 5-LO in rat basophilic leukemia cells, with a Ki value of 15 µM. In guinea pig leukocytes, 5-LO is inhibited by 5,6-dehydro arachidonic acid with an IC50 value of 10 µM.
Brand Name: Vulcanchem
CAS No.: 58688-54-3
VCID: VC0164173
InChI: InChI=1S/C20H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,9-10,12-13H,2-5,8,11,14,17-19H2,1H3,(H,21,22)/b7-6-,10-9-,13-12-
SMILES: CCCCCC=CCC=CCC=CCC#CCCCC(=O)O
Molecular Formula: C20H30O2
Molecular Weight: 302.5 g/mol

Eicosa-8,11,14-trien-5-ynoic acid

CAS No.: 58688-54-3

Reference Standards

VCID: VC0164173

Molecular Formula: C20H30O2

Molecular Weight: 302.5 g/mol

Eicosa-8,11,14-trien-5-ynoic acid - 58688-54-3

CAS No. 58688-54-3
Product Name Eicosa-8,11,14-trien-5-ynoic acid
Molecular Formula C20H30O2
Molecular Weight 302.5 g/mol
IUPAC Name (8Z,11Z,14Z)-icosa-8,11,14-trien-5-ynoic acid
Standard InChI InChI=1S/C20H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,9-10,12-13H,2-5,8,11,14,17-19H2,1H3,(H,21,22)/b7-6-,10-9-,13-12-
Standard InChIKey GIOQWSLKUVKKAO-QNEBEIHSSA-N
Isomeric SMILES CCCCC/C=C\C/C=C\C/C=C\CC#CCCCC(=O)O
SMILES CCCCCC=CCC=CCC=CCC#CCCCC(=O)O
Canonical SMILES CCCCCC=CCC=CCC=CCC#CCCCC(=O)O
Description 5,6-dehydro Arachidonic acid is an analog of arachidonic acid with an acetylene in the 5,6 position. It inhibits 5-LO in rat basophilic leukemia cells, with a Ki value of 15 µM. In guinea pig leukocytes, 5-LO is inhibited by 5,6-dehydro arachidonic acid with an IC50 value of 10 µM.
Synonyms eicosa-8,11,14-trien-5-ynoic acid
eicosa-cis-8,11,14-trien-5-ynoic acid
Reference 1.Kohyama, N.,Nagata, T.,Fujimoto, S., et al. Inhibition of arachidonate lipoxygenase activities by 2-(3,4-dihydroxyphenyl)ethanol, a phenolic compound from olives. Bioscience, Biotechnology, and Biochemistry 61, 347-350 (1997).
PubChem Compound 6443815
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator